Cas no 623-05-2 (4-Hydroxybenzyl alcohol)

• Product name: 4-Hydroxybenzyl alcohol
• CAS No: 623-05-2
• MF: C₇H₈O₂
• MW: 124.137222290039
• MDL: MFCD00004658
• CID: 39112
• PubChem ID: 125

4-Hydroxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxybenzyl alcohol
• 4-hydroxybenzenemethanol
• 4-METHYLOLPHENOL
• FEMA 3987
• HYDROXYBENZYL-4 ALCOHOL
• P-HYDROXYBENZYL ALCOHOL
• P-(HYDROXYMETHYL)PHENOL
• RARECHEM AL BD 0098
• 4-(Hydroxymethyl)phenol
• alpha-Hydroxy-p-cresol
• Benzyl alcohol, p-hydroxy-
• Gastrodigenin
• p-Methylolphenol
• p-Hydroxy Benzyl Alcohol 4-Hydroxy Benzyl Alcohol
• p-Hydroxybenzyl
• Benzenemethanol, 4-hydroxy-
• PARA-HYDROXYBENZOYLALCOHOL
• PARA-ALCOHOLPHENOL
• 4-hydroxybenzyl-alcohol
• 4-hydroxymethyl-phenol
• NSC 227926
• p-Hydroxymethylphenol
• [ "p-Hydroxymethylphenol" ]
• 4-Hydroxybenzylalcohol
• Parahydroxybenzyl Alcohol
• para-hydroxybenzyl alcohol
• .alpha.-Hydroxy-p-cresol
• 1A3AH1FP1B
• CHEB

• MDL： MFCD00004658
• Inchi： 1S/C7H8O2/c8-5-6-1-3-7(9)4-2-6/h1-4,8-9H,5H2
• InChI Key： BVJSUAQZOZWCKN-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H]
• BRN： 1858967

Computed Properties

• Exact Mass: 124.052429g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.052429g/mol
• Monoisotopic Mass: 124.052429g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 9
• Complexity: 75
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 124.14
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.1006 (rough estimate)
• Melting Point: 114-122 °C (lit.)
• Boiling Point: 252°C at 760 mmHg
• Flash Point: 251-253℃
• Refractive Index: 1.5035 (estimate)
• Solubility: 6.7g/l soluble
• Water Partition Coefficient: Soluble in water (6.7 mg/ml at 20°C), dioxane (100 mg/ml), 1N NaOH (50 mg/ml), DMSO, and methanol.
• PSA: 40.46000
• LogP: 0.88450
• FEMA: 3987 | 4-HYDROXYBENZYL ALCOHOL
• Solubility: Soluble in water.
• Sensitiveness: Light Sensitive/Air Sensitive
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Hydroxybenzyl alcohol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S24/25
• FLUKA BRAND F CODES：8-9-23
• RTECS：DA4796800
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

4-Hydroxybenzyl alcohol Customs Data

• HS CODE：29072900
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Hydroxybenzyl alcohol

Professional Introduction to 4-Hydroxybenzyl Alcohol (CAS No. 623-05-2)

4-Hydroxybenzyl alcohol, also known by its CAS number 623-05-2, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its hydroxyl and benzyl functional groups, exhibits a range of properties that make it valuable in various applications, particularly in the synthesis of fine chemicals and pharmaceutical intermediates.

The structural configuration of 4-Hydroxybenzyl alcohol imparts unique chemical reactivity, enabling its use as a building block in the development of more complex molecules. Its molecular formula, C₇H₈O₂, reflects its composition and suggests potential applications in the formation of esters, ethers, and other derivatives. These derivatives are of particular interest in medicinal chemistry due to their ability to modulate biological pathways.

In recent years, research has highlighted the importance of 4-Hydroxybenzyl alcohol in the synthesis of bioactive molecules. For instance, studies have demonstrated its role in the preparation of chiral auxiliaries and ligands used in asymmetric catalysis. The compound's ability to participate in stereoselective reactions makes it a valuable asset in the development of enantiomerically pure pharmaceuticals, which are often required for optimal therapeutic efficacy.

The pharmaceutical industry has leveraged 4-Hydroxybenzyl alcohol in the development of novel drug candidates. Its incorporation into molecular frameworks has led to the discovery of compounds with potential applications in treating neurological disorders, inflammation, and infectious diseases. One notable area of research involves its use as a precursor for synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs). The hydroxyl group provides a site for further functionalization, allowing chemists to tailor the pharmacological properties of the final product.

Advances in synthetic methodologies have further expanded the utility of 4-Hydroxybenzyl alcohol. Modern techniques such as flow chemistry and biocatalysis have enabled more efficient and sustainable production processes. These innovations not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles. The ability to produce high-purity 4-Hydroxybenzyl alcohol under controlled conditions is crucial for ensuring the quality and consistency of downstream applications.

The role of 4-Hydroxybenzyl alcohol extends beyond pharmaceuticals into other industries. In materials science, for example, it serves as a precursor for polymers and coatings that exhibit enhanced durability and functionality. Its incorporation into polymer matrices can improve thermal stability and mechanical strength, making it suitable for high-performance applications.

In agrochemical research, derivatives of 4-Hydroxybenzyl alcohol have been explored for their potential as plant growth regulators or pesticide components. The compound's structural features allow for modifications that can target specific biological pathways in plants, offering new strategies for improving crop yields and protecting against pests.

The environmental impact of synthesizing and using 4-Hydroxybenzyl alcohol is another area of growing interest. Researchers are investigating methods to minimize hazardous byproducts and optimize energy efficiency during production. These efforts are part of a broader movement toward sustainable chemical manufacturing practices that reduce environmental footprint while maintaining high standards of product quality.

The future prospects for 4-Hydroxybenzyl alcohol are promising, with ongoing research uncovering new applications and refining synthetic routes. As our understanding of molecular interactions deepens, so too does the potential for this compound to contribute to innovative solutions across multiple sectors. Whether in drug development, materials science, or agriculture, 4-Hydroxybenzyl alcohol continues to be a cornerstone molecule with far-reaching implications.